![molecular formula C10H14N4O2S B6537824 N-{6-[(carbamoylmethyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide CAS No. 1021255-43-5](/img/structure/B6537824.png)
N-{6-[(carbamoylmethyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide
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Overview
Description
“N-{6-[(carbamoylmethyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide” is a complex organic compound. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a propanamide group, which is derived from propanoic acid . The compound also has a carbamoylmethylsulfanyl group, which includes a sulfur atom .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It likely has a planar structure due to the presence of the pyridazine ring . The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions occur. Compounds with similar structures often undergo reactions such as hydrolysis, substitution, and addition .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be influenced by the polarities of its functional groups, and its melting and boiling points would be determined by the strengths of the intermolecular forces .Scientific Research Applications
Anticancer Activity
N-{6-[(carbamoylmethyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide: and its derivatives have been investigated for their cytotoxicity against human cancer cell lines. Specifically, a series of novel compounds bearing imidazo[2,1-b]thiazole scaffolds were designed and synthesized based on the optimization of a virtual screening hit compound. Among these, 2-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(6-(4-(4-methoxybenzyl)piperazin-1-yl)pyridin-3-yl)acetamide showed promising inhibition against MDA-MB-231 breast cancer cells (IC50 = 1.4 μM) compared to the reference drug sorafenib (IC50 = 5.2 μM). It also exhibited selectivity against MDA-MB-231 over HepG2 cells .
Anti-Tubercular Activity
In another study, novel substituted N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra . These compounds represent a potential avenue for developing new anti-tuberculosis agents .
Catalyst-Free Synthesis
The compound’s structure also allows for catalyst-free synthesis of N-pyridin-2-yl, N-quinolin-2-yl, and N-isoquinolin-1-yl carbamates using easily accessible N-hetaryl ureas and alcohols. This environmentally friendly technique provides good-to-high yields and can be applied to a wide range of derivatives .
Other Pharmacological Activities
While the focus has been on anticancer and anti-tubercular properties, it’s worth noting that imidazo[2,1-b]thiazole derivatives exhibit a broad spectrum of pharmacological activities, including antifungal, antibacterial, anti-inflammatory, and antihypertensive effects. Additionally, they have been explored as cystic fibrosis transmembrane conductance regulator (CFTR)-selective potentiators .
Future Directions
properties
IUPAC Name |
N-[6-(2-amino-2-oxoethyl)sulfanylpyridazin-3-yl]-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4O2S/c1-6(2)10(16)12-8-3-4-9(14-13-8)17-5-7(11)15/h3-4,6H,5H2,1-2H3,(H2,11,15)(H,12,13,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMNWSJFPMMGMEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=NN=C(C=C1)SCC(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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